Cas no 1221792-24-0 (5-(Chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1221792-24-0
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD16090020
• CID: 3047493
• PubChem ID: 49757594
• Update Time: 2025-09-24

5-(Chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-(chloromethyl)-1-phenyl-
• SS-3900
• DTXSID201180398
• MFCD16090020
• 1221792-24-0
• 5-(chloromethyl)-1-phenyl-1,2,4-triazole-3-carboxylic acid
• 5-(chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylicacid
• AKOS005073792

• MDL： MFCD16090020
• Inchi： 1S/C10H8ClN3O2/c11-6-8-12-9(10(15)16)13-14(8)7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)
• InChI Key： UYDVSJICHNMPSU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCl)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

5-(Chloromethyl)-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles